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Compound of Interest

Compound Name: Aprepitant

Cat. No.: B1667566

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for handling Aprepitant in a laboratory setting.
The information is intended for researchers, scientists, and professionals in drug development
to ensure safe operational practices.

Aprepitant is classified as a hazardous substance with multiple health risks. It is harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2]
Furthermore, it is suspected of causing cancer and may lead to organ damage through
prolonged or repeated exposure.[1][2][3] The compound is also very toxic to aquatic life with
long-lasting effects.[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE is critical to minimize exposure to Aprepitant. The following table
summarizes the recommended PPE for various handling scenarios, based on institutional
safety plans and risk assessments.[4][5]
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Dose Form | Task Required Personal Protective Equipment

Handling Intact Oral Forms Single pair of chemotherapy-rated gloves.[4][5]

o o ) Chemotherapy-rated gloves, chemotherapy-
Injections (IM/SC) & IV Administration ) )
rated gown, and a face shield with a mask.[4][5]

Chemotherapy-rated gloves, chemotherapy-
Compromised Oral Dosage Forms (e.g., rated gown, face shield, and an N95 respirator.
crushing tablets, opening capsules) This should be performed in a biosafety cabinet

or on a protective pad.[4][5]

Appropriate protective eyeglasses or chemical
General Laboratory Handling safety goggles, protective gloves, and clothing

to prevent skin exposure.[6]

Two pairs of chemotherapy gloves, an
_ _ impervious gown, eye and face protection
Cleaning Spills )
(goggles and face shield), and a NIOSH-

certified N95 respirator.[7]

Note: All disposable PPE used when handling Aprepitant should be considered contaminated
and disposed of immediately in a designated waste container.[7] Reusable PPE must be
properly decontaminated and cleaned after use.[4][5]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and environmental
protection. The following workflow outlines the key steps from preparation to final disposal of
Aprepitant.

Handling and Experimental Workflow

e Preparation and Engineering Controls:
o Handle Aprepitant in a well-ventilated area.

o Minimize dust generation and accumulation during handling.[3][8]
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o Ensure that eye flushing systems and safety showers are readily accessible near the
workspace.[8]

e Donning PPE:

o Before handling, put on the appropriate PPE as specified in the table above. For tasks
involving potential splashes or aerosols, such as weighing or preparing solutions, a higher
level of protection is necessary.

e Handling Procedures:
o Avoid direct contact with skin, eyes, and clothing.[6]
o Do not breathe in dust, fumes, or vapors.[2][3][6]
o Keep containers tightly closed when not in use.[3][8]
o Wash hands thoroughly after handling.

e In Case of Exposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water and rinse
thoroughly.[2][3]

o Eye Contact: Rinse the opened eye for several minutes under running water.[2][3]
o Inhalation: Move to fresh air. If symptoms occur, seek medical attention.[3][6]

o Ingestion: Do not induce vomiting. Immediately call a doctor or poison control center.[2][3]

Disposal Plan

Proper disposal of Aprepitant and contaminated materials is crucial to prevent environmental
contamination and accidental exposure.

o Waste Segregation:

o All disposable PPE (gloves, gowns, masks), contaminated lab supplies (e.g., pipette tips,
tubes), and leftover Aprepitant should be considered hazardous waste.
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» Disposal of Contaminated Materials:

o Place all contaminated disposable items into a designated, sealed, and clearly labeled
hazardous waste container.[7]

e Disposal of Unused Aprepitant:

o The preferred method for disposing of unused medication is through a drug take-back
program.[9]

o If a take-back program is not available, do not flush the substance down the drain, as it is
very toxic to aquatic life.[1][2][9]

o To dispose of in the trash, remove the drug from its original container and mix it with an
unappealing substance like used coffee grounds or cat litter.[9][10]

o Place this mixture into a sealed container, such as a sealable plastic bag, to prevent
leakage.[9][10]

o Dispose of the sealed container in the trash.[10]

o Before discarding the original packaging, remove or scratch out all personal information to
protect privacy.[9][10]

Aprepitant Handling Workflow Diagram

The following diagram illustrates the procedural workflow for safely handling Aprepitant from
initial preparation to final disposal.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.halyardhealth.com/wp-content/uploads/2020/11/guide-to-the-usp-800-guidelines-for-ppe-when-administering-chemotherapy-drugs.pdf
https://www.benchchem.com/product/b1667566?utm_src=pdf-body
https://www.oncolink.org/cancer-treatment/cancer-medications/medication-safety/safe-medication-disposal
https://cdn.caymanchem.com/cdn/msds/25232m.pdf
https://cdn.caymanchem.com/cdn/msds/14867m.pdf
https://www.oncolink.org/cancer-treatment/cancer-medications/medication-safety/safe-medication-disposal
https://www.oncolink.org/cancer-treatment/cancer-medications/medication-safety/safe-medication-disposal
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.oncolink.org/cancer-treatment/cancer-medications/medication-safety/safe-medication-disposal
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.oncolink.org/cancer-treatment/cancer-medications/medication-safety/safe-medication-disposal
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.benchchem.com/product/b1667566?utm_src=pdf-body
https://www.benchchem.com/product/b1667566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

1. Preparation

Assess Risk

2. Don PPE

roceed to Task

3. Handling Aprepitant

| .
After Task Completion iPotential

Exposure
1
1 - 0
! Handling Procedures

Y v -

4. Decontamination Emergency: Exposure Event Weighing

Segregate Waste

5. Waste Disposal

Disposal Hrocedures

Contaminated Solids
(PPE, supplies)

Unused Aprepitant

Solution Prep

Administration

Click to download full resolution via product page

Caption: Procedural workflow for handling Aprepitant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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